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Compound of Interest

Compound Name: Cremastranone

Cat. No.: B1669607

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cremastranone is a homoisoflavanone with demonstrated antiangiogenic properties, making it
a compound of interest in ophthalmology and oncology research.[1] For in vitro and in vivo
studies, the preparation of accurate and stable stock solutions is a critical first step. Dimethyl
sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds like
Cremastranone for biological assays. This document provides a detailed protocol for the
preparation, storage, and handling of Cremastranone stock solutions in DMSO.

Physicochemical Properties of Cremastranone

A summary of the key physicochemical properties of Cremastranone is provided in the table
below. This information is essential for calculating the required amounts for stock solution
preparation.
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Property Value Reference
Molecular Weight 346.34 g/mol [2]
Chemical Formula C1sH1807 [2]
Appearance Solid powder N/A

Dry, dark, and at 0-4°C for
) short term (days to weeks) or
Storage of Solid [2]
-20°C for long term (months to

years).

Solubility and Stability in DMSO

While specific solubility data for Cremastranone in DMSO is not readily available, data from
structurally similar flavonoids, such as Mosloflavone, suggests a solubility of approximately 10
mg/mL (around 28.8 mM for Cremastranone). Achieving complete dissolution may require
sonication and gentle warming.

Stock solutions of similar flavonoids in DMSO are generally stable when stored correctly. For
instance, Mosloflavone stock solutions in DMSO can be stored at -20°C for up to one month or
at -80°C for up to six months. To ensure the integrity of the Cremastranone stock solution, it is
crucial to use anhydrous DMSO, protect the solution from light, and avoid repeated freeze-thaw
cycles.

Experimental Protocol: Preparation of a 10 mM
Cremastranone Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Cremastranone in
DMSO.

Materials:
e Cremastranone powder

e Anhydrous, high-purity DMSO
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Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Water bath or heating block

Procedure:

e Preparation: Bring the Cremastranone powder and anhydrous DMSO to room temperature
before use. This helps to prevent condensation of moisture, which can affect the stability of
the compound.

e Weighing: Accurately weigh out 3.46 mg of Cremastranone powder using a calibrated
analytical balance and transfer it to a sterile, amber microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Cremastranone
powder.

¢ Dissolution:

o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15
minutes.

o If complete dissolution is still not achieved, warm the solution in a 60°C water bath for 5-10
minutes, with intermittent vortexing. Visually inspect the solution to ensure no particulates
are present.

e Cooling and Storage:

o Once the solution is clear, allow it to cool to room temperature.
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o Aliquot the stock solution into single-use volumes in sterile, amber cryovials. This

minimizes the number of freeze-thaw cycles and protects the compound from light
degradation.

o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-
term storage (up to six months).

Workflow Diagram

The following diagram illustrates the key steps in the preparation of a Cremastranone stock
solution.
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Preparation

Weigh 3.46 mg Cremastranone

Add 1 mL Anhydrous DMSO

Dissollution

Vortex for 1-2 min

Sonicate for 10-15 min (if needed)

Warm to 60°C for 5-10 min (if needed)

Storage
v

Cool to Room Temperature

;

Aliquot into Amber Vials

;

Store at -20°C or -80°C

end
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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